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Compound of Interest

Compound Name: MMV1634566

Cat. No.: B15581491 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the preparation, storage, and handling

of stock solutions of the antimalarial agent MMV1634566 using dimethyl sulfoxide (DMSO) as

the solvent. Adherence to these guidelines is crucial for ensuring the stability, and proper

concentration of the compound for use in various biological assays.

Physicochemical Properties and Storage
A summary of the key physicochemical properties of MMV1634566 is provided in the table

below. This information is essential for accurate preparation of stock solutions and for

understanding the compound's characteristics.

Property Value

Molecular Formula C₂₂H₂₅N₅O₂[1]

Molecular Weight 391.47 g/mol [1]

Appearance Solid[1]

Solubility Soluble in DMSO[1]

Proper storage of MMV1634566, both in its solid form and in solution, is critical to maintain its

integrity and activity over time.
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Storage Condition Duration

Powder at -20°C 3 years[1]

Powder at 4°C 2 years[1]

In DMSO at -80°C 6 months[1]

In DMSO at -20°C 1 month[1]

Experimental Protocol: Preparation of a 10 mM
MMV1634566 Stock Solution in DMSO
This protocol outlines the steps for preparing a 10 mM stock solution of MMV1634566 in

DMSO. This concentration is a common starting point for serial dilutions in various

experimental settings.

Materials:

MMV1634566 powder

Anhydrous (cell culture grade) DMSO

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Calibrated micropipettes and sterile tips

Procedure:

Equilibration: Allow the vial of MMV1634566 powder to equilibrate to room temperature

before opening to prevent condensation of moisture.

Weighing: Tare a sterile microcentrifuge tube on an analytical balance. Carefully weigh out

3.91 mg of MMV1634566 powder into the tube.
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Solubilization: Using a calibrated micropipette, add 1 mL of anhydrous DMSO to the

microcentrifuge tube containing the MMV1634566 powder.

Dissolution: Vortex the solution thoroughly until the MMV1634566 is completely dissolved.

Visually inspect the solution to ensure there are no visible particles. Gentle warming (to no

more than 37°C) may be applied if necessary to aid dissolution.

Aliquoting and Storage: Aliquot the 10 mM stock solution into smaller, single-use volumes in

sterile microcentrifuge tubes to avoid repeated freeze-thaw cycles. Store the aliquots at

-80°C for long-term storage (up to 6 months) or at -20°C for short-term storage (up to 1

month).

Workflow for Preparing MMV1634566 Stock Solution
The following diagram illustrates the key steps in the preparation of the MMV1634566 stock

solution.
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Preparation Workflow
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Caption: Workflow for preparing a 10 mM MMV1634566 stock solution in DMSO.
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Signaling Pathway Diagram (Placeholder)
As the primary mechanism of action for MMV1634566 is related to its antimalarial activity and

its resistance is associated with the P. falciparum transporter ABCI3, a detailed signaling

pathway within a human cellular context is not the most relevant visualization. However, to fulfill

the visualization requirement, a conceptual diagram illustrating the compound's interaction with

the parasite is provided below.
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Caption: Conceptual diagram of MMV1634566's action on Plasmodium falciparum.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols: Preparing
MMV1634566 Stock Solutions in DMSO]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15581491#preparing-mmv1634566-stock-solutions-
in-dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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